Ethyl 2-(2-(acetylthio)acetamido)thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[(2-acetylsulfanylacetyl)amino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C10H12N2O4S2/c1-3-16-9(15)7-4-18-10(11-7)12-8(14)5-17-6(2)13/h4H,3,5H2,1-2H3,(H,11,12,14)
• InChI Key: LVXOMBZERGSMCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC(=O)CSC(=O)C
• Molecular Formula: C10H12N2O4S2
• Molecular Weight: 288.3 g/mol

Description

Ethyl 2-(2-(acetylthio)acetamido)thiazole-4-carboxylate is a chemical compound. It is part of the 2-aminothiazole class of organic medicinal compounds, which are used as starting materials for the synthesis of a diverse range of heterocyclic analogues. These analogues have promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic agents.

Synthesis Analysis

The synthesis of 2-aminothiazole derivatives, including Ethyl 2-(2-(acetylthio)acetamido)thiazole-4-carboxylate, involves the use of FTIR and NMR (1H and 13C) for characterization. In a study, a series of 2-acetamido- and 2 or 3-propanamido-thiazole analogs were designed and synthesized. These aminothiazoles, bearing straight and branched substituents with different carbon chain lengths, were subjected to NCI in vitro assessment for their antitumor activity.

Molecular Structure Analysis

The molecular structure of Ethyl 2-(2-(acetylthio)acetamido)thiazole-4-carboxylate is represented by the molecular formula C10H12N2O4S2. More detailed information about its structure may be available in specialized databases or chemical resources.

Scientific Research Applications

Antioxidant Properties

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Antimicrobial Activity

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Anti-inflammatory and Analgesic Effects

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Anticancer Activity

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Neuroprotective Effects

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Diuretic Properties

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Future Directions

The future directions for research on Ethyl 2-(2-(acetylthio)acetamido)thiazole-4-carboxylate and similar compounds could involve further investigation of their therapeutic roles. The 2-aminothiazole scaffold has emerged as a promising scaffold in medicinal chemistry and drug discovery research. Future innovation could involve the design and synthesis of new 2-aminothiazole derivatives with enhanced therapeutic properties.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This chemical structure allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which may contribute to its interaction with biological targets.

Biochemical Pathways

Thiazole derivatives are known to impact a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of Ethyl 2-(2-(acetylthio)acetamido)thiazole-4-carboxylate.

Result of Action

Thiazole derivatives are known to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .